Fatty acid methyl esters
Fatty Acid Methyl Esters (FAMEs) are a class of chemical compounds derived from fatty acids through the process of transesterification, where the glycerol backbone is removed and replaced with methanol. These esters serve as renewable alternatives to traditional diesel fuels due to their lower emissions and reduced environmental impact. They are commonly produced from vegetable oils or animal fats, making them a sustainable choice for various industrial applications.
In biodiesel production, FAMEs offer an effective means of reducing the carbon footprint associated with transportation fuel use. Their chemical structure, comprising long-chain fatty acids esterified with methyl groups, results in excellent combustion properties and enhanced lubricity compared to conventional diesel fuels. Moreover, they can be easily blended with standard diesel at various ratios without requiring modifications to existing infrastructure, thus facilitating their widespread adoption.
In addition to fuel applications, FAMEs find utility in cosmetics and pharmaceutical industries as emulsifiers or solvents due to their biodegradability and natural origin. Their versatile nature makes them an attractive option for formulators seeking environmentally friendly ingredients that meet stringent regulatory requirements.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Methyl 4(Z),10(Z),13(Z),16(Z)-Docosatetraenoate | 932710-49-1 | C23H38O2 |
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Methyl 2-(2-ethylcyclopropyl)acetate | 2282745-14-4 | C8H14O2 |
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4-Methoxy-4-oxo-2-phenylbutanoic acid | 91143-75-8 | C11H12O4 |
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METHYL PALMITOLEATE | 1120-25-8 | C17H32O2 |
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Methyl 4-methoxybutanoate | 29006-01-7 | C6H12O3 |
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2-Oxiranenonanoic acid,methyl ester | 22663-09-8 | C12H22O3 |
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Methyl 5-(Chlorosulfonyl)pentanoate | 1408058-14-9 | C6H11ClO4S |
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7-Oxooctadecanoic Acid Methyl Ester | 2380-22-5 | C19H36O3 |
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Methyl 4-(aminooxy)butanoate | 107903-02-6 | C5H11NO3 |
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(R,Z)-Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)hept-5-enoate | 42541-96-8 | C13H18O4 |
Related Literature
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Eugene L. Kolychev,Viacheslav V. Shuntikov,Victor N. Khrustalev Dalton Trans., 2011,40, 3074-3076
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Parameswar K. Iyer,J. Benjamin Beck,Christoph Weder,Stuart J. Rowan Chem. Commun., 2005, 319-321
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Kunal Mondal,Ashutosh Sharma RSC Adv., 2016,6, 83589-83612
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Thibaud Rossel,Marc Creus Chem. Commun., 2019,55, 14894-14897
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Sabah El Mourabit,Guillaume Toquer,Julien Cambedouzou,Frédéric Goettmann,Agnès Grandjean RSC Adv., 2012,2, 10916-10924
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Letian Xu,Guoping Li,Tao Xu,Weidong Zhang,Sikun Zhang,Shiwei Yin,Zhongfu An Chem. Commun., 2018,54, 9226-9229
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Frédéric Chérioux,Bruno Therrien,Georg Süss-Fink Chem. Commun., 2004, 204-205
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10. Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam†Xiaohua Huang Chem. Commun., 2007, 1825-1827
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